Cas no 2172182-54-4 (2-(cyclopropylmethyl)oxane-2-carbaldehyde)

• Product Name: 2-(cyclopropylmethyl)oxane-2-carbaldehyde
• CAS No: 2172182-54-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6307852
• PubChem ID: 165765974
• Update Time: 2025-06-07

2-(cyclopropylmethyl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)oxane-2-carbaldehyde
• 2172182-54-4
• EN300-1622685

• Inchi： 1S/C10H16O2/c11-8-10(7-9-3-4-9)5-1-2-6-12-10/h8-9H,1-7H2
• InChI Key： FPLBLVOFRRWWNI-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)CC1CC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(cyclopropylmethyl)oxane-2-carbaldehyde

Introduction to 2-(cyclopropylmethyl)oxane-2-carbaldehyde (CAS No. 2172182-54-4)

2-(cyclopropylmethyl)oxane-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2172182-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of oxane derivatives, featuring a unique structural motif that combines a cyclopropylmethyl group with an aldehyde functionality at the second carbon atom of the oxane ring. The presence of these distinct structural features makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 2-(cyclopropylmethyl)oxane-2-carbaldehyde is characterized by its oxygen-containing heterocyclic core, which provides a stable framework for further functionalization. The cyclopropylmethyl group introduces steric and electronic effects that can influence the reactivity and selectivity of subsequent chemical transformations. This compound is particularly interesting because it serves as a versatile building block for constructing more intricate scaffolds, which are often required in drug discovery efforts.

In recent years, there has been growing interest in the development of oxane-based derivatives due to their potential biological activities and synthetic utility. The aldehyde group in 2-(cyclopropylmethyl)oxane-2-carbaldehyde is particularly valuable for forming new bonds through condensation reactions, such as aldol additions or Schiff base formations. These reactions are fundamental in organic synthesis and are widely employed in the construction of complex molecules.

One of the most compelling aspects of 2-(cyclopropylmethyl)oxane-2-carbaldehyde is its role in the synthesis of pharmaceutical intermediates. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, derivatives of this molecule have been explored as potential inhibitors of various enzymatic targets, including kinases and proteases, which are key players in many disease pathways. The cyclopropylmethyl group, in particular, has been shown to modulate binding affinity and metabolic stability, making it an attractive feature for drug design.

The synthetic pathways for preparing 2-(cyclopropylmethyl)oxane-2-carbaldehyde typically involve multi-step reactions that require careful optimization to achieve high yields and purity. Common methods include the oxidation of cyclopropylmethyl-substituted precursors or the functionalization of existing oxane derivatives. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, which align with the broader goals of modern pharmaceutical research.

Recent studies have highlighted the importance of regioselective functionalization in oxane derivatives like 2-(cyclopropylmethyl)oxane-2-carbaldehyde. By controlling the reaction conditions and utilizing appropriate catalysts, chemists can direct bond formation to specific positions within the molecule. This precision is crucial for achieving desired biological activities while minimizing unwanted side reactions. The development of novel catalytic systems, such as transition metal complexes and organocatalysts, has significantly enhanced the ability to perform regioselective transformations on these complex molecules.

The biological activity of compounds derived from 2-(cyclopropylmethyl)oxane-2-carbaldehyde has been extensively studied in recent years. Researchers have discovered that modifications to the cyclopropylmethyl group can significantly alter the pharmacokinetic properties of derived molecules. For example, certain analogs have demonstrated potent inhibitory effects against specific enzymes implicated in inflammatory diseases and cancer. These findings underscore the importance of structure-activity relationships (SAR) in optimizing drug candidates derived from this scaffold.

In addition to its pharmaceutical applications, 2-(cyclopropylmethyl)oxane-2-carbaldehyde has found utility in materials science and agrochemical research. Its unique structural features make it a valuable precursor for synthesizing polymers with tailored properties or for developing novel pesticides with improved efficacy and environmental safety profiles. The versatility of this compound underscores its broad utility across multiple scientific disciplines.

The future prospects for 2-(cyclopropylmethyl)oxane-2-carbaldehyde are promising, with ongoing research aimed at expanding its synthetic applications and exploring new biological targets. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of novel derivatives with enhanced therapeutic potential. Furthermore, efforts to develop more sustainable synthetic methods will continue to drive innovation in this area.

In conclusion, 2-(cyclopropylmethyl)oxane-2-carbaldehyde (CAS No. 2172182-54-4) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing complex molecules with diverse biological activities. As research progresses, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.